Cas no 605638-29-7 (N-[2-(Tert-butylamino)-2-oxoethyl]-N-(5-chloro-2-methylphenyl)thiadiazole-4-carboxamide)

N-[2-(Tert-butylamino)-2-oxoethyl]-N-(5-chloro-2-methylphenyl)thiadiazole-4-carboxamide structure
605638-29-7 structure
Product Name:N-[2-(Tert-butylamino)-2-oxoethyl]-N-(5-chloro-2-methylphenyl)thiadiazole-4-carboxamide
CAS No:605638-29-7
MF:C16H19ClN4O2S
MW:366.865660905838
CID:852189
Update Time:2023-08-02

N-[2-(Tert-butylamino)-2-oxoethyl]-N-(5-chloro-2-methylphenyl)thiadiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Thiadiazole-4-carboxamide,N-(5-chloro-2-methylphenyl)-N-[2-[(1,1-dimethylethyl)amino]-2-oxoethyl]-(9CI)
    • N-(5-Chloro-2-methylphenyl)-N-{2-[(2-methyl-2-propanyl)amino]-2-o xoethyl}-1,2,3-thiadiazole-4-carboxamide
    • 1,2,3-thiadiazole-4-carboxamide,n-(5-chloro-2-methylphenyl)-n-[2-[(1,1-dimethylethyl)amino]-2-oxoethyl]-
    • N-[2-(Tert-butylamino)-2-oxoethyl]-N-(5-chloro-2-methylphenyl)thiadiazole-4-carboxamide
    • Inchi: 1S/C16H19ClN4O2S/c1-10-5-6-11(17)7-13(10)21(8-14(22)18-16(2,3)4)15(23)12-9-24-20-19-12/h5-7,9H,8H2,1-4H3,(H,18,22)
    • InChI Key: JEEQXOVUTAXWSN-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C)=C(C=1)N(C(C1=CSN=N1)=O)CC(NC(C)(C)C)=O

Computed Properties

  • Exact Mass: 366.092
  • Monoisotopic Mass: 366.092
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 472
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 103
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